
Comparative Analysis of Disperse Violet 8 Purity
from Different Suppliers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Disperse violet 8

CAS No.: 82347-07-7

Cat. No.: B15555341

Get Quote

Abstract: The purity of reagents is a critical factor that directly impacts the reproducibility and

reliability of research and development outcomes. Disperse Violet 8, an anthraquinone-based

dye, is utilized in various scientific applications beyond textile dyeing, including in the

formulation of specialized polymers and as a component in certain biological stains. The

presence of impurities can lead to inconsistent results, altered reactivity, and potential artifacts

in experimental data. This guide provides a comparative assessment of Disperse Violet 8
obtained from three different, anonymized suppliers (designated Supplier A, Supplier B, and

Supplier C). The analysis focuses on purity assessment via High-Performance Liquid

Chromatography (HPLC), identification of major impurities using Mass Spectrometry (MS), and

characterization of spectral properties through UV-Vis Spectroscopy. Detailed experimental

protocols are provided to allow for replication of these findings.

Comparative Data Summary
The purity and characteristics of Disperse Violet 8 from three different suppliers were

evaluated. Key analytical data are summarized in the table below. The data presented are

based on representative lots from each supplier and are intended to illustrate the potential

variability that can be encountered.
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Parameter Supplier A Supplier B Supplier C

Lot Number A-DV8-001 B-DV8-002 C-DV8-003

Purity by HPLC-UV (at

570 nm)
98.5% 95.2% 99.1%

Major Impurity 1 (%) 0.8% 2.1% 0.5%

Major Impurity 2 (%) 0.4% 1.5% 0.2%

Moisture Content (Karl

Fischer)
0.2% 0.8% 0.1%

UV-Vis λmax (in

Acetone)
571 nm 570 nm 571 nm

Appearance Dark blue powder Dark blue powder Dark blue powder

Analysis: Supplier C provided the highest purity material with the lowest levels of impurities and

moisture. Supplier B's product showed a notably lower purity and higher impurity content,

which could be a concern for sensitive applications.

Experimental Workflow
The logical flow for the assessment of Disperse Violet 8 from different suppliers is outlined in

the diagram below. This process ensures a systematic and comprehensive evaluation of each

sample.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15555341/docs?utm_src=pdf-body#comparative-analysis-of-disperse-violet-8-purity-from-different-suppliers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Acquisition & Preparation

Analytical Testing

Data Analysis & Comparison

Receive Disperse Violet 8
from Suppliers A, B, C

Document Lot Numbers
& Physical Appearance

Prepare Stock Solutions
(e.g., in Acetone)

HPLC-UV Analysis
(Purity Quantification)

LC-MS Analysis
(Impurity Identification)

UV-Vis Spectroscopy
(Spectral Properties)

Karl Fischer Titration
(Moisture Content)

Compile & Tabulate
Quantitative Data

Compare Purity Profiles
& Impurity Levels

Final Purity Assessment
& Supplier Ranking

Click to download full resolution via product page

Caption: Experimental workflow for the comparative purity assessment of Disperse Violet 8.
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Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are based

on standard analytical procedures for disperse dyes.[1]

3.1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is used to separate Disperse Violet 8 from its impurities and quantify its purity

based on peak area.

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) or UV-Vis

detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (70:30 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection Wavelength: 570 nm.

Column Temperature: 30°C.

Procedure:

Prepare a stock solution of the Disperse Violet 8 sample in acetone at a concentration of

1 mg/mL.

Dilute the stock solution with the mobile phase to a final concentration of approximately 10

µg/mL.

Filter the sample through a 0.45 µm syringe filter before injection.

Inject the sample and run the analysis for 15 minutes.
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Calculate the purity by dividing the peak area of Disperse Violet 8 by the total peak area

of all components in the chromatogram and multiplying by 100.

3.2. Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is employed to determine the molecular weights of the impurities, aiding in their

structural elucidation. The addition of mass detection enhances confidence in compound

identification.[1]

Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Quadrupole or

Time-of-Flight).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

LC Conditions: Same as the HPLC method described in section 3.1.

Mass Range: Scan from m/z 100 to 1000.

Procedure:

Perform the LC separation as described for the HPLC analysis.

The eluent from the column is directed into the ESI source.

Acquire mass spectra for all eluting peaks.

Analyze the mass-to-charge ratio (m/z) of the impurity peaks to hypothesize their

molecular formulas and potential structures.

3.3. UV-Vis Spectroscopy for Spectral Characterization

This technique is used to determine the maximum absorption wavelength (λmax) of the dye,

which is a key characteristic of its chromophore.

Instrumentation: A double-beam UV-Vis spectrophotometer.

Solvent: Acetone (spectroscopic grade).
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Scan Range: 300 - 800 nm.

Procedure:

Prepare a dilute solution of Disperse Violet 8 in acetone to achieve an absorbance value

between 0.5 and 1.0 at the λmax.

Use acetone as the blank reference.

Scan the sample solution across the specified wavelength range.

Identify the wavelength of maximum absorbance (λmax).

Disclaimer: The data presented in this guide are for illustrative purposes based on a

hypothetical analysis. Researchers should always perform their own quality control and

validation of reagents for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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